N-{(Z)-[3-(2,4-dinitrophenoxy)phenyl]methylidene}-3,4-dimethylaniline

• Molecular Formula: C21H17N3O5
• Molecular Weight: 391.4 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-1-[3-(2,4-dinitrophenoxy)phenyl]methanimine
• InChI: InChI=1S/C21H17N3O5/c1-14-6-7-17(10-15(14)2)22-13-16-4-3-5-19(11-16)29-21-9-8-18(23(25)26)12-20(21)24(27)28/h3-13H,1-2H3
• InChI Key: JXVKGOSPQDKUCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=CC2=CC(=CC=C2)OC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])C

Description

(E)-N-(3,4-DIMETHYLPHENYL)-1-[3-(2,4-DINITROPHENOXY)PHENYL]METHANIMINE is a synthetic organic compound characterized by its complex molecular structure

Preparation Methods

The synthesis of (E)-N-(3,4-DIMETHYLPHENYL)-1-[3-(2,4-DINITROPHENOXY)PHENYL]METHANIMINE typically involves a multi-step process. The synthetic route often begins with the preparation of the starting materials, which include 3,4-dimethylphenylamine and 2,4-dinitrophenol. These compounds undergo a series of reactions, including nitration, reduction, and condensation, to form the final product. The reaction conditions, such as temperature, solvent, and catalysts, are carefully controlled to optimize yield and purity.

Chemical Reactions Analysis

(E)-N-(3,4-DIMETHYLPHENYL)-1-[3-(2,4-DINITROPHENOXY)PHENYL]METHANIMINE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles. Common reagents used in these reactions include acids, bases, and transition metal catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

(E)-N-(3,4-DIMETHYLPHENYL)-1-[3-(2,4-DINITROPHENOXY)PHENYL]METHANIMINE has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of dyes and pigments.

Mechanism of Action

The mechanism of action of (E)-N-(3,4-DIMETHYLPHENYL)-1-[3-(2,4-DINITROPHENOXY)PHENYL]METHANIMINE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

(E)-N-(3,4-DIMETHYLPHENYL)-1-[3-(2,4-DINITROPHENOXY)PHENYL]METHANIMINE can be compared to other similar compounds, such as:

2,5-DIMETHOXY-3,4-DIMETHYLPHENETHYLAMINE: This compound shares structural similarities but differs in its functional groups and biological activities.

2-Methoxyphenyl isocyanate: Known for its chemoselective properties, it is used in different applications compared to (E)-N-(3,4-DIMETHYLPHENYL)-1-[3-(2,4-DINITROPHENOXY)PHENYL]METHANIMINE.

The uniqueness of (E)-N-(3,4-DIMETHYLPHENYL)-1-[3-(2,4-DINITROPHENOXY)PHENYL]METHANIMINE lies in its specific combination of functional groups and its potential for diverse applications in scientific research.